3-[5-(2-chlorophenyl)-2-furyl]-2-cyano-N-1,3-thiazol-2-ylacrylamide

• IUPAC Name: (Z)-3-[5-(2-chlorophenyl)furan-2-yl]-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C17H10ClN3O2S/c18-14-4-2-1-3-13(14)15-6-5-12(23-15)9-11(10-19)16(22)21-17-20-7-8-24-17/h1-9H,(H,20,21,22)/b11-9-
• InChI Key: QDRSOZMPACDUKX-LUAWRHEFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C(C#N)C(=O)NC3=NC=CS3)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C(/C#N)\C(=O)NC3=NC=CS3)Cl
• Molecular Formula: C17H10ClN3O2S
• Molecular Weight: 355.8 g/mol

Description

3-[5-(2-chlorophenyl)-2-furyl]-2-cyano-N-1,3-thiazol-2-ylacrylamide, also known as CTZ, is a small molecule that has been synthesized for its potential use as a research tool in the field of neuroscience. CTZ has been shown to have a unique mechanism of action and a range of biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 3-[5-(2-chlorophenyl)-2-furyl]-2-cyano-N-1,3-thiazol-2-ylacrylamide involves its interaction with ion channels and receptors in the nervous system. This compound has been shown to bind to the pore-forming subunit of voltage-gated calcium channels, leading to a decrease in calcium influx into the cell. This compound has also been shown to bind to the NMDA receptor, leading to a decrease in the amplitude of NMDA receptor-mediated currents.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects that make it a useful tool for studying neuronal function. This compound has been shown to decrease the release of neurotransmitters, including glutamate and GABA, from presynaptic terminals. This compound has also been shown to decrease the amplitude of excitatory postsynaptic currents and increase the amplitude of inhibitory postsynaptic currents.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[5-(2-chlorophenyl)-2-furyl]-2-cyano-N-1,3-thiazol-2-ylacrylamide in lab experiments is its specificity for certain ion channels and receptors. This specificity allows researchers to study the function of these channels and receptors in isolation, without the confounding effects of other molecules. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have toxic effects on some cell types, and care must be taken when using this compound in experiments.

Future Directions

There are several future directions for research involving 3-[5-(2-chlorophenyl)-2-furyl]-2-cyano-N-1,3-thiazol-2-ylacrylamide. One direction is the study of the long-term effects of this compound on neuronal function. Another direction is the development of more specific this compound analogs that can target specific ion channels and receptors. Additionally, this compound could be used in combination with other molecules to study the complex interactions between different signaling pathways in the nervous system.

Scientific Research Applications

3-[5-(2-chlorophenyl)-2-furyl]-2-cyano-N-1,3-thiazol-2-ylacrylamide has been used in a variety of research applications, including the study of ion channels, synaptic transmission, and neuronal excitability. This compound has been shown to modulate the activity of several ion channels, including voltage-gated calcium channels and NMDA receptors. This modulation can lead to changes in synaptic transmission and neuronal excitability, making this compound a useful tool for studying these processes.